Cas no 1173706-35-8 (N-Octyl Nortadalafil)
N-Octyl Nortadalafil structure
Product Name:N-Octyl Nortadalafil
CAS No:1173706-35-8
MF:C29H33N3O4
MW:487.590027570724
CID:1011100
PubChem ID:25209784
Update Time:2025-04-20
N-Octyl Nortadalafil Chemical and Physical Properties
Names and Identifiers
-
- N-Octyl Nortadalafil
- (6R,12aR)-2-octyl-6-(1,3-benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydropyrazino(1',2':1,6)pyrido(3,4-b)indole-1,4-dione
- (6R,12aR)-6-(Benzo[d][1,3]dioxol-5-yl)-2-octyl-2,3,12,12a-tetrahydropyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4(6H,7H)-dione
- Q27275829
- J-003610
- 1173706-35-8
- Pyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione, 6-(1,3-benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydro-2-octyl-, (6R,12aR)-; N-Octylnortadalafil
- J2.653.876I
- (2R,8R)-2-(1,3-benzodioxol-5-yl)-6-octyl-3,6,17-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),11,13,15-tetraene-4,7-dione
- Pyrazino(1',2':1,6)pyrido(3,4-b)indole-1,4-dione, 6-(1,3-benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydro-2-octyl-, (6R,12aR)-
- CV0VX49V8F
- UNII-CV0VX49V8F
- N-Octylnortadalafil
-
- MDL: MFCD19705096
- Inchi: 1S/C29H33N3O4/c1-2-3-4-5-6-9-14-31-17-26(33)32-23(29(31)34)16-21-20-10-7-8-11-22(20)30-27(21)28(32)19-12-13-24-25(15-19)36-18-35-24/h7-8,10-13,15,23,28,30H,2-6,9,14,16-18H2,1H3/t23-,28-/m1/s1
- InChI Key: JIMWYJMUPCVOFA-QDPGVEIFSA-N
- SMILES: O=C1[C@H]2CC3C4C=CC=CC=4NC=3[C@@H](C3=CC=C4C(=C3)OCO4)N2C(CN1CCCCCCCC)=O
Computed Properties
- Exact Mass: 487.24700
- Monoisotopic Mass: 487.24710654g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 36
- Rotatable Bond Count: 8
- Complexity: 807
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 74.9Ų
Experimental Properties
- PSA: 74.87000
- LogP: 4.81780
N-Octyl Nortadalafil Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O241350-5mg |
N-Octyl Nortadalafil |
1173706-35-8 | 5mg |
$ 119.00 | 2023-09-06 | ||
| TRC | O241350-10mg |
N-Octyl Nortadalafil |
1173706-35-8 | 10mg |
$ 187.00 | 2023-09-06 | ||
| TRC | O241350-25mg |
N-Octyl Nortadalafil |
1173706-35-8 | 25mg |
$ 431.00 | 2023-09-06 | ||
| TRC | O241350-50mg |
N-Octyl Nortadalafil |
1173706-35-8 | 50mg |
$815.00 | 2023-05-17 | ||
| TRC | O241350-100mg |
N-Octyl Nortadalafil |
1173706-35-8 | 100mg |
$1476.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-391958-10 mg |
N-Octyl Nortadalafil, |
1173706-35-8 | 10mg |
¥2,482.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-391958-10mg |
N-Octyl Nortadalafil, |
1173706-35-8 | 10mg |
¥2482.00 | 2023-09-05 | ||
| A2B Chem LLC | AE14610-5mg |
N-Octyl Nortadalafil |
1173706-35-8 | 5mg |
$237.00 | 2024-04-20 | ||
| A2B Chem LLC | AE14610-10mg |
N-Octyl Nortadalafil |
1173706-35-8 | 10mg |
$300.00 | 2024-04-20 | ||
| A2B Chem LLC | AE14610-25mg |
N-Octyl Nortadalafil |
1173706-35-8 | 25mg |
$534.00 | 2024-04-20 |
N-Octyl Nortadalafil Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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